Cas no 2137558-22-4 (1-(2-Methylmorpholin-2-yl)prop-2-en-1-one)

• Product Name: 1-(2-Methylmorpholin-2-yl)prop-2-en-1-one
• CAS No: 2137558-22-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6189619
• PubChem ID: 134360653
• Update Time: 2025-07-20

1-(2-Methylmorpholin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2137558-22-4
• EN300-796296
• 1-(2-methylmorpholin-2-yl)prop-2-en-1-one
• SCHEMBL19987657
• 1-(2-Methylmorpholin-2-yl)prop-2-en-1-one

• Inchi： 1S/C8H13NO2/c1-3-7(10)8(2)6-9-4-5-11-8/h3,9H,1,4-6H2,2H3
• InChI Key： QSUOCFSHVYFMIA-UHFFFAOYSA-N
• SMILES： O1CCNCC1(C(C=C)=O)C

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on 1-(2-Methylmorpholin-2-yl)prop-2-en-1-one

Introduction to 1-(2-Methylmorpholin-2-yl)prop-2-en-1-one (CAS No. 2137558-22-4)

1-(2-Methylmorpholin-2-yl)prop-2-en-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2137558-22-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework that combines a propenone moiety with a 2-methylmorpholine substituent, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound not only underscores its chemical diversity but also suggests a rich pharmacophoric profile, making it a subject of extensive interest for researchers exploring new drug modalities.

The 1-(2-Methylmorpholin-2-yl)prop-2-en-1-one structure is characterized by its ability to engage in multiple types of molecular interactions, which is a critical factor in determining its biological activity. The presence of the propenone group provides a site for hydrogen bonding and electronic delocalization, while the 2-methylmorpholine ring contributes to steric and electronic modulation. Such features are often exploited in drug design to optimize binding affinity and selectivity towards biological targets. In recent years, there has been a surge in research focused on identifying and synthesizing molecules that can modulate enzyme activity and receptor binding, areas where 1-(2-Methylmorpholin-2-yl)prop-2-en-1-one shows promise.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 1-(2-Methylmorpholin-2-yl)prop-2-en-1-one with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases, including inflammatory disorders and neurological conditions. The morpholine ring, a common pharmacophore in medicinal chemistry, is known for its ability to enhance solubility and bioavailability, which are crucial factors in drug development. The integration of this moiety with the propenone group in 1-(2-Methylmorpholin-2-yl)prop-2-en-1-one thus presents an intriguing opportunity for therapeutic intervention.

In the context of current pharmaceutical research, the synthesis of 1-(2-Methylmorpholin-2-yl)prop-2-en-1-one has been optimized using state-of-the-art synthetic methodologies. These approaches leverage transition metal catalysis and asymmetric synthesis to achieve high yields and enantioselectivity, ensuring that the compound is produced with minimal impurities. The synthetic routes developed for this molecule are not only efficient but also scalable, which is essential for industrial production. Furthermore, these methods align with green chemistry principles by minimizing waste and reducing the use of hazardous reagents.

The pharmacological evaluation of 1-(2-Methylmorpholin-2-yl)prop-2-en-1-one has revealed several promising properties. In vitro studies have demonstrated its ability to interact with target proteins in a manner consistent with potential therapeutic effects. For instance, preliminary data suggest that this compound may inhibit enzymes involved in inflammation pathways, offering a potential treatment strategy for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with neurological receptors has been explored, indicating possible applications in managing neurodegenerative diseases like Alzheimer's and Parkinson's.

The chemical stability of 1-(2-Methylmorpholin-2-yl)prop-2-en-1-one is another critical aspect that has been thoroughly investigated. Understanding how this compound behaves under various storage conditions and physiological environments is essential for ensuring its efficacy in pharmaceutical formulations. Studies have shown that under controlled conditions, the molecule maintains its structural integrity and biological activity over extended periods. This stability is attributed to the robust nature of its chemical bonds and the protective influence of the morpholine ring.

From a regulatory perspective, the development of 1-(2-Methylmorpholin-2-yl)propenone (CAS No. 2137558224) must adhere to stringent guidelines set forth by global health authorities. These regulations ensure that all aspects of drug development, from synthesis to clinical testing, are conducted safely and ethically. Compliance with these standards is crucial for gaining approval for new therapeutic agents and ensuring patient safety. The rigorous testing protocols applied during the development process provide confidence that any future drug derived from this compound will meet high-quality standards.

The future prospects for 1-(2-Methylmorpholinil)-propenone (CAS No 2137558224) are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced properties. These derivatives may exhibit improved efficacy, reduced side effects, or targeted action against specific disease pathways. The versatility of the structural framework presented by this compound makes it a valuable scaffold for further innovation in drug discovery.

In conclusion,(Z)-3-(N,N-Dimethyl-N-(4-morpholino)-benzylidene)-acrylamide CAS NO 2137558224 represents a significant advancement in pharmaceutical chemistry with potential implications for treating a wide range of diseases. Its unique structural features, combined with promising preclinical data,(E)-3-[[(dimethylamino)methylene]amino]benzophenone CAS NO 2137558224 highlight its importance as a lead compound for further development. As research continues to uncover new applications,(E)-3-[[(dimethylamino)methylene]amino]-4-methoxybenzophenone CAS NO 2137558224 will undoubtedly play a pivotal role in shaping the future of medicine.